Cas no 16018-67-0 (Guanidine,N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-iodophenyl)-)

• Product name: Guanidine,N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-iodophenyl)-
• CAS No: 16018-67-0
• MF: C₁₃H₁₄IN₅
• MW: 367.188233852386
• CID: 142107
• PubChem ID: 9570320

Guanidine,N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4,6-dimethyl-2-pyrimidinyl)-N'-(4-iodophenyl)-
• 1-(4,6-Dimethyl-2-pyrimidinyl)-3-(p-iodophenyl)guanidine
• 2-(4,6-dimethylpyrimidin-2-yl)-1-(4-iodophenyl)guanidine
• GUANIDINE, 1-(4,6-DIMETHYL-2-PYRIMIDINYL)-3-(p-IODOPHENYL)-
• DTXSID70166824
• 1-(p-Iodophenyl)-3-(4,6-dimethyl-2-pyrimidyl)guanidine
• BRN 0810584
• 16018-67-0

• Inchi： InChI=1S/C13H14IN5/c1-8-7-9(2)17-13(16-8)19-12(15)18-11-5-3-10(14)4-6-11/h3-7H,1-2H3,(H3,15,16,17,18,19)
• InChI Key： FXESJLQSZQXLQR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N/C(=N/C2=NC(C)=CC(C)=N2)/N)C=C1

Computed Properties

• Exact Mass: 367.02912
• Monoisotopic Mass: 367.029388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 2.4

Experimental Properties

• Density: 1.697
• Boiling Point: 498.419°C at 760 mmHg
• Flash Point: 255.235°C
• Refractive Index: 1.701
• PSA: 76.19